Cas no 1094848-59-5 (Benzenemethanol, 4-butoxy-3-fluoro-)

• Product Name: Benzenemethanol, 4-butoxy-3-fluoro-
• CAS No: 1094848-59-5
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• MDL: MFCD11625517
• CID: 5176450
• Update Time: 2026-03-05

Benzenemethanol, 4-butoxy-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• (4-butoxy-3-fluorophenyl)methanol
• 4-n-Butoxy-3-fluorobenzyl alcohol
• SB85289
• Benzenemethanol, 4-butoxy-3-fluoro-

• MDL： MFCD11625517
• Inchi： 1S/C11H15FO2/c1-2-3-6-14-11-5-4-9(8-13)7-10(11)12/h4-5,7,13H,2-3,6,8H2,1H3
• InChI Key： VEQHHVOTLWTYDH-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C=CC=1OCCCC

Computed Properties

• Exact Mass: 198.106
• Monoisotopic Mass: 198.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 298.3±25.0 °C at 760 mmHg
• Flash Point: 142.0±19.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzenemethanol, 4-butoxy-3-fluoro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzenemethanol, 4-butoxy-3-fluoro-

Comprehensive Overview of Benzenemethanol, 4-butoxy-3-fluoro- (CAS No. 1094848-59-5): Properties, Applications, and Industry Insights

Benzenemethanol, 4-butoxy-3-fluoro- (CAS No. 1094848-59-5) is a fluorinated aromatic compound with a unique molecular structure that combines a benzene ring, a butoxy group, and a fluorine substituent. This specialty chemical has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and advanced material synthesis. The presence of both fluoro and butoxy groups enhances its reactivity and solubility, making it a valuable intermediate in organic synthesis.

In the pharmaceutical industry, 4-butoxy-3-fluoro benzenemethanol serves as a key building block for drug discovery. Researchers are particularly interested in its potential to modulate biological activity, as the fluorine atom can improve metabolic stability and bioavailability. Recent studies have explored its use in developing targeted therapies for chronic diseases, aligning with the growing demand for precision medicine. The compound's lipophilic nature, imparted by the butoxy chain, also makes it suitable for crossing cell membranes, a critical factor in CNS drug development.

The agrochemical sector has identified CAS 1094848-59-5 as a promising candidate for next-generation crop protection agents. With increasing global focus on sustainable agriculture, this compound's potential to create more effective and environmentally friendly pesticides is being actively investigated. Its structural features may contribute to reduced environmental persistence compared to traditional agrochemicals, addressing one of the industry's most pressing challenges.

From a materials science perspective, Benzenemethanol, 4-butoxy-3-fluoro- exhibits interesting properties for advanced polymer applications. The fluorine moiety can enhance thermal stability and chemical resistance, while the aromatic core provides structural rigidity. These characteristics make it valuable for developing high-performance coatings and electronic materials, particularly in the rapidly growing flexible electronics market.

Synthetic routes to 1094848-59-5 typically involve multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Recent advancements in green chemistry have led to more efficient processes with reduced environmental impact, responding to industry demands for sustainable synthesis. Analytical characterization of this compound requires specialized techniques such as HPLC and mass spectrometry to verify its structural integrity.

The commercial availability of 4-butoxy-3-fluoro benzenemethanol has expanded significantly in recent years, driven by growing industrial applications. Suppliers now offer various grades ranging from research quantities to bulk production, with strict quality control measures to meet diverse customer requirements. Storage recommendations typically emphasize protection from moisture and light to maintain stability.

Looking ahead, research into CAS 1094848-59-5 continues to uncover new possibilities. Emerging applications in bioconjugation chemistry and catalysis demonstrate the compound's versatility. As regulatory landscapes evolve, particularly concerning fluorinated compounds, the industry is proactively developing safer handling protocols and alternative synthetic approaches to ensure sustainable use of this valuable chemical intermediate.

For researchers and industry professionals seeking detailed technical information about Benzenemethanol, 4-butoxy-3-fluoro-, comprehensive spectral data and safety profiles are available through specialized chemical databases. The compound's unique combination of properties ensures it will remain an important tool in chemical innovation across multiple sectors, contributing to advancements in life sciences and material technologies.